Cas no 2680735-42-4 (4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid)

• Product Name: 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid
• CAS No: 2680735-42-4
• MF: C₁₂H₁₃F₂NO₄
• MW: 273.23273062706
• CID: 6198542
• PubChem ID: 165938673
• Update Time: 2025-06-07

4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283874
• 4-(2-acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid
• 2680735-42-4
• 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid

• Inchi： 1S/C12H13F2NO4/c1-7-5-9(11(17)18)3-4-10(7)19-12(13,14)6-15-8(2)16/h3-5H,6H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： CUFBAZHXRWJTFF-UHFFFAOYSA-N
• SMILES： FC(CNC(C)=O)(OC1C=CC(C(=O)O)=CC=1C)F

Computed Properties

• Exact Mass: 273.08126422g/mol
• Monoisotopic Mass: 273.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid

Introduction to 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic Acid (CAS No. 2680735-42-4)

4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2680735-42-4, belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse pharmacological properties. The presence of an acetamido group and a 1,1-difluoroethoxy moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid can be described as a benzoic acid core substituted with a methyl group at the third position and an acetamido-1,1-difluoroethoxy side chain at the fourth position. This configuration results in a compound with a high degree of functionalization, which is conducive to interactions with biological targets. The acetamido group is known to enhance solubility and bioavailability, while the difluoroethoxy substituent introduces fluorine atoms that can modulate metabolic stability and binding affinity. These features make the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as metabolic stability and lipophilicity. The incorporation of fluorine atoms into drug molecules often leads to enhanced binding affinity and prolonged half-life, which are critical factors in the development of effective pharmaceuticals. The 1,1-difluoroethoxy group in 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid is particularly noteworthy for its potential to enhance the compound's interaction with biological receptors. This has prompted researchers to explore its potential applications in treating various diseases, including inflammatory disorders and neurological conditions.

One of the most compelling aspects of 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid is its structural similarity to known bioactive molecules. For instance, benzoic acid derivatives have been extensively studied for their anti-inflammatory and analgesic properties. The additional functional groups in this compound may further enhance these effects by modulating specific enzymatic pathways or receptor interactions. Preliminary studies have suggested that compounds with similar structures may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The synthesis of 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid presents unique challenges due to the complexity of its molecular structure. However, advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of fluorinated intermediates requires careful handling and specialized equipment to ensure optimal reaction conditions. Despite these challenges, the synthetic pathways developed for this compound serve as valuable tools for producing other fluorinated benzoic acid derivatives, thereby expanding the arsenal of molecules available for drug discovery.

Recent research has also highlighted the importance of computational methods in studying compounds like 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates before experimental validation. These computational approaches have significantly reduced the time and cost associated with drug development by allowing researchers to screen large libraries of compounds efficiently. In addition, virtual screening has enabled the identification of novel targets for existing drugs, providing new insights into their mechanisms of action.

The pharmacological profile of 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid is still being elucidated through various experimental studies. In vitro assays have been conducted to evaluate its activity against a range of biological targets, including enzymes and receptors involved in inflammation and pain signaling. Initial results suggest that this compound may possess significant therapeutic potential, particularly in conditions where anti-inflammatory treatment is required. Further preclinical studies are needed to confirm these findings and explore possible side effects or interactions with other drugs.

The potential applications of 4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for research purposes, such as developing new analytical methods or studying enzyme mechanisms. Additionally, the compound's fluorinated moieties could serve as probes for imaging techniques or diagnostic tools in medical applications. As our understanding of fluorinated compounds grows, so does the recognition of their versatility in addressing various scientific and medical challenges.

In conclusion,4-(2-Acetamido-1,1-difluoroethoxy)-3-methylbenzoic acid (CAS No. 2680735-42-4) represents a promising area of research with significant potential for developing novel therapeutic agents. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation in pharmaceutical chemistry and medicinal biology. As research continues to uncover new applications for this compound, it is likely that we will see more innovative uses emerge from both academic laboratories and industrial settings.